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Compound of Interest

Compound Name: Cobalt;lanthanum

Cat. No.: B15459713

An In-depth Technical Guide

Lanthanum cobalt oxide (LaCo0s), a perovskite-structured ceramic, has garnered significant
attention within the scientific and engineering communities due to its remarkable electronic,
catalytic, and thermoelectric properties. This technical guide provides a comprehensive
overview of the core applications of lanthanum cobalt oxide and its derivatives, with a focus on
their role in solid oxide fuel cells (SOFCs), catalysis, gas sensors, and thermoelectric devices.
This document is intended for researchers, scientists, and professionals in materials science
and drug development seeking a detailed understanding of the synthesis, characterization, and
performance of this multifaceted material.

Solid Oxide Fuel Cell (SOFC) Cathodes

Lanthanum cobalt oxide-based materials, particularly strontium-doped lanthanum cobaltite
(LSC) and lanthanum strontium cobalt ferrite (LSCF), are leading candidates for cathodes in
intermediate-temperature SOFCs (IT-SOFCs) operating between 600 and 800°C. Their high
mixed ionic and electronic conductivity (MIEC) and excellent catalytic activity for the oxygen
reduction reaction (ORR) are key to their performance.

Data Presentation: SOFC Cathode Performance
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Area
Cathode Operating Specific Peak Power
Compositio  Electrolyte Temperatur  Resistance Density Reference
n e (°C) (ASR) (mWIicm?)
(Q-cm?)
Lao.sSro.2Co
YSZ >750
Os (LSC)
Lao.sSro.4Coo
.2Fe0.803-0 GDC 700 <0.1
(LSCF)
Lao.sSro.4Coo
.2Fe0.803-0 GDC 600 377
(LSCF)
LSCF-NiO GDC 800 0.07
BaCOs
modified YSZ/GDC 750 0.1 993
LSF-GDC
BaCOs
modified YSZ/GDC 700 0.21 858
LSF-GDC
BaCOs
modified YSZ/GDC 650 748
LSF-GDC

Experimental Protocols: LSCF Cathode Fabrication

Synthesis of LSCF Nanopowder via Modified Pechini Method:

o Precursor Dissolution: Stoichiometric amounts of La(NO3)3-6H20, Sr(NOs)2, Co(NOs3)2:6H20,
and Fe(NO3)3-9H20 are dissolved in deionized water.

o Chelation: Citric acid is added to the solution in a 1.5:1 molar ratio to the total metal cations,
followed by the addition of ethylene glycol in a 4:1 molar ratio to the citric acid. The solution
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is heated to 80-90°C and stirred continuously to form a viscous resin.

o Decomposition: The resin is then heated to 250-300°C to decompose the organic
precursors, resulting in a porous ash.

e Calcination: The ash is ground and calcined at 900-1100°C for 2-4 hours in air to obtain the
crystalline LSCF powder.

Fabrication of LSCF Cathode via Screen Printing:

 Ink Formulation: The synthesized LSCF powder is mixed with an organic binder (e.g., ethyl
cellulose) and a solvent (e.g., terpineol) to form a printable ink.

e Screen Printing: The ink is screen-printed onto the electrolyte (e.g., YSZ or GDC) surface.

e Drying and Sintering: The printed layer is dried to evaporate the solvent and then sintered at
1000-1150°C for 2 hours to ensure good adhesion and porosity.

Mandatory Visualization: Oxygen Reduction Reaction
(ORR) Pathway
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Caption: Simplified mechanism of the oxygen reduction reaction on a perovskite cathode
surface.

Catalysis
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Lanthanum cobalt oxide exhibits significant catalytic activity for various oxidation and reduction

reactions, making it a promising alternative to noble metal catalysts. Its applications include the

oxidation of carbon monoxide (CO) and hydrocarbons in automotive exhaust treatment and the

reduction of nitrogen oxides (NOx). The catalytic performance is strongly influenced by the
synthesis method, specific surface area, and the presence of dopants.

Data Presentation: Catalytic Performance

Temperatur
NOXx
. e (°C) for ] ]
Catalyst Reaction . Conversion Conversion Reference
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. (%) (%)
Conversion
LaCoOs on
Al203 (25% CO Oxidation 300 90
loading)
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2%La-Co304 CO Oxidation <100 for 15h in wet
conditions)
Lao.s5Sro.15C Propylene
o 400
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Experimental Protocols: Catalyst Testing Workflow

A typical workflow for evaluating the performance of a lanthanum cobalt oxide-based catalyst

involves the following steps:

o Catalyst Synthesis: Preparation of the catalyst powder using a selected method (e.g., co-

precipitation, sol-gel).

o Characterization: Physical and chemical characterization of the synthesized catalyst,

including:

o X-ray Diffraction (XRD): To determine the crystal structure and phase purity.

o Scanning Electron Microscopy (SEM): To observe the morphology and particle size.
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o Brunauer-Emmett-Teller (BET) analysis: To measure the specific surface area.

o Catalyst Loading: The catalyst powder is typically supported on a high-surface-area material
like alumina or packed into a fixed-bed reactor.

 Activity Testing: The catalytic activity is evaluated in a controlled environment:

o Afeed gas mixture with a known concentration of reactants (e.g., CO, Oz, and an inert
gas) is passed through the reactor.

o The reactor temperature is precisely controlled and ramped up.

o The composition of the effluent gas is continuously monitored using techniques like gas
chromatography (GC) or mass spectrometry (MS).

o Data Analysis: The conversion of reactants and the selectivity towards desired products are
calculated as a function of temperature to determine the catalyst's performance.

Mandatory Visualization: Catalyst Testing Workflow
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Caption: A generalized workflow for the synthesis and performance evaluation of a catalyst.

Gas Sensors

The electrical resistance of lanthanum cobalt oxide is sensitive to the composition of the
surrounding atmosphere, making it a suitable material for resistive-type gas sensors. These
sensors can detect a variety of gases, including carbon monoxide (CO), hydrocarbons, and
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nitrogen oxides (NOx), often at elevated operating temperatures. Doping with other elements
can enhance the sensitivity, selectivity, and response/recovery times of LCO-based sensors.

Data Presentation: Gas Sensor Performance

. Sensitivit
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LaFeOs Acetylene 250 High - -
255 @
LaFeOs Ethanol 225 5 25
100 ppm
7.83@ 1%
LaCoOs CcoO 200 - -
CcO
49.23 @
LaCoOs CcoO 600 - -
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Experimental Protocols: Gas Sensor Fabrication and
Testing

Sensor Fabrication:

o Material Synthesis: Lanthanum cobalt oxide powder is synthesized using methods like sol-
gel or hydrothermal synthesis to control particle size and morphology.

o Paste Formulation: The synthesized powder is mixed with an organic binder and a solvent to
create a paste.

» Deposition: The paste is coated onto an alumina substrate with pre-patterned electrodes
(e.g., platinum or gold) using techniques like screen printing or drop coating.
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» Sintering: The coated substrate is sintered at a high temperature (e.g., 600-800°C) to form a
stable and porous sensing film.

Sensor Testing:

o Test Chamber: The fabricated sensor is placed in a sealed test chamber equipped with a
heating element and gas inlets/outlets.

» Baseline Measurement: The sensor is heated to its operating temperature in a reference
atmosphere (e.g., clean air), and its baseline resistance is recorded.

e Gas Exposure: A known concentration of the target gas is introduced into the chamber.

e Response Measurement: The change in the sensor's resistance upon exposure to the target
gas is measured until a stable value is reached. The time taken to reach 90% of the final
resistance change is the response time.

o Recovery Measurement: The target gas is purged from the chamber with the reference gas,
and the time it takes for the sensor's resistance to return to 90% of its baseline value is the
recovery time.

Mandatory Visualization: Gas Sensing Mechanism
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Caption: Schematic of the sensing mechanism for a reducing gas (CO) on a p-type LCO
sensor.

Thermoelectric Materials

Lanthanum cobalt oxide is a p-type thermoelectric material that can convert heat energy
directly into electrical energy. While its intrinsic thermoelectric figure of merit (ZT) is modest, it
can be significantly enhanced by doping at the lanthanum or cobalt sites. Doping with elements
like strontium (Sr), calcium (Ca), or iron (Fe) can optimize the carrier concentration and reduce
thermal conductivity, thereby improving the overall thermoelectric performance.

Data Presentation: Thermoelectric Properties
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Experimental Protocols: Thermoelectric Property
Measurement

Sample Preparation:

o Synthesis: Doped and undoped lanthanum cobalt oxide powders are synthesized using
solid-state reaction or wet chemical methods.

o Compaction: The synthesized powders are pressed into dense pellets or bars using
techniques like uniaxial or cold isostatic pressing.

» Sintering: The green bodies are sintered at high temperatures (typically >1000°C) to achieve
high density, which is crucial for accurate thermoelectric property measurements.

Measurement of Thermoelectric Properties:

» Seebeck Coefficient and Electrical Conductivity: These are typically measured
simultaneously using a specialized apparatus. A temperature gradient is established across
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the length of the sample, and the resulting voltage (Seebeck voltage) and electrical
resistance are measured.

o Thermal Conductivity: The thermal conductivity is often determined by measuring the thermal
diffusivity using the laser flash method. The thermal conductivity is then calculated using the
equation k = D * Cp * p, where D is the thermal diffusivity, Cp is the specific heat capacity,
and p is the density of the sample.

» Figure of Merit (ZT) Calculation: The dimensionless figure of merit is calculated using the
formula ZT = (S20T)/K, where S is the Seebeck coefficient, o is the electrical conductivity, T is
the absolute temperature, and K is the thermal conductivity.

Mandatory Visualization: Doping Effects on
Thermoelectric Properties

Click to download full resolution via product page
Caption: Logical relationship of how doping influences the thermoelectric properties of LaCoOs.

This technical guide provides a foundational understanding of the diverse applications of
lanthanum cobalt oxide. The presented data and protocols offer a starting point for researchers
and professionals to explore and innovate within these exciting fields. Further research into
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novel synthesis techniques, advanced doping strategies, and composite material development
will undoubtedly unlock the full potential of this versatile perovskite oxide.

 To cite this document: BenchChem. [Lanthanum Cobalt Oxide: A Versatile Material for
Advanced Applications]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15459713#introduction-to-lanthanum-cobalt-oxide-
applications]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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